Cas no 2228934-65-2 (1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2228934-65-2
• MF: C₈H₁₁ClF₃N₃O
• MW: 257.640650987625
• CID: 6040707
• PubChem ID: 165659607
• Update Time: 2023-12-26

1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• EN300-1960640
• 1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol
• 2228934-65-2

• Inchi： 1S/C8H11ClF3N3O/c1-7(16,3-13)4-5(8(10,11)12)14-15(2)6(4)9/h16H,3,13H2,1-2H3
• InChI Key： QLYBHOIRRIEZIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)(CN)O

Computed Properties

• Exact Mass: 257.0542742g/mol
• Monoisotopic Mass: 257.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų